Cas no 1804138-28-0 (5-Hydroxy-3-phenylpicolinic acid)

• Product Name: 5-Hydroxy-3-phenylpicolinic acid
• CAS No: 1804138-28-0
• MF: C₁₂H₉NO₃
• MW: 215.204763174057
• CID: 4907684
• Update Time: 2025-05-19

5-Hydroxy-3-phenylpicolinic acid Chemical and Physical Properties

Names and Identifiers

• 5-Hydroxy-3-phenylpicolinic acid

• Inchi： 1S/C12H9NO3/c14-9-6-10(8-4-2-1-3-5-8)11(12(15)16)13-7-9/h1-7,14H,(H,15,16)
• InChI Key： PXSIQQPTWUBFIW-UHFFFAOYSA-N
• SMILES： OC1=CN=C(C(=O)O)C(=C1)C1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 251
• XLogP3: 2
• Topological Polar Surface Area: 70.4

Additional information on 5-Hydroxy-3-phenylpicolinic acid

5-Hydroxy-3-phenylpicolinic Acid: A Comprehensive Overview

5-Hydroxy-3-phenylpicolinic acid (CAS No. 1804138-28-0) is a biologically active compound that has garnered significant attention in the fields of chemistry, pharmacology, and materials science. This compound, also referred to as 5HPPA or 5-hydroxyphenylpyridine carboxylic acid, belongs to the class of picolinic acids, which are derivatives of pyridine carboxylic acids. Its unique structure, comprising a hydroxyl group at the 5-position and a phenyl group at the 3-position on the pyridine ring, endows it with distinctive chemical and biological properties.

The synthesis of 5-hydroxy-3-phenylpicolinic acid has been extensively studied, with researchers exploring various methodologies to optimize its production. Recent advancements in catalytic asymmetric synthesis have enabled the efficient construction of this compound with high enantiomeric excess, making it more accessible for large-scale applications. The compound's synthesis often involves multi-step reactions, including oxidation, coupling, and cyclization processes, which are meticulously designed to ensure high yield and purity.

One of the most intriguing aspects of 5-hydroxy-3-phenylpicelinic acid is its biological activity. Studies have demonstrated that this compound exhibits potent antioxidant properties, making it a promising candidate for applications in oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular diseases. Furthermore, research has shown that 5HPPA can modulate cellular signaling pathways, particularly those involving reactive oxygen species (ROS) and mitochondrial function, suggesting its potential role in anti-inflammatory and anti-cancer therapies.

In the realm of materials science, 5-hydroxy-3-phenylpicolinic acid has emerged as a valuable building block for constructing coordination polymers and metallo-supramolecular architectures. Its ability to act as a ligand for transition metals such as zinc and copper has led to the development of novel materials with applications in sensing, catalysis, and drug delivery systems. Recent studies have highlighted its role in creating stimuli-responsive materials that can dynamically respond to environmental changes such as pH or light exposure.

The pharmacokinetic profile of 5-hydroxy-3-phenylpicelinic acid has also been a focal point of recent research efforts. Preclinical studies in animal models have revealed favorable absorption and bioavailability characteristics, suggesting its potential as an orally administered drug candidate. Additionally, investigations into its toxicity profile have demonstrated low cytotoxicity at therapeutic concentrations, further supporting its suitability for pharmaceutical applications.

From an environmental perspective, the biodegradability and eco-toxicological impact of 5-hydroxy-3-phernyipicolinic acid have been assessed to ensure its sustainable use in industrial and medical settings. Research indicates that this compound undergoes efficient biodegradation under aerobic conditions, minimizing its environmental footprint.

In conclusion, 5-hydroxy-3-phernyipicolinic acid (CAS No. 1804138-28-0) stands out as a versatile compound with multifaceted applications across diverse scientific disciplines. Its unique chemical structure, coupled with its promising biological and material properties, positions it as a key molecule for future innovations in drug discovery and advanced materials development.